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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl(octadecyl)ammonium acetate (DOAAC), with the CAS number 19855-61-9, is a

quaternary ammonium compound that has garnered significant interest across various scientific

and industrial domains. Its unique molecular structure, featuring a long hydrophobic octadecyl

chain and a hydrophilic dimethylammonium acetate headgroup, imparts valuable surfactant

and antimicrobial properties. This technical guide provides a comprehensive overview of

DOAQC, focusing on its physicochemical properties, synthesis, applications, and the molecular

mechanisms underpinning its activity.

Physicochemical Properties
DOAAC is a multifaceted compound with a range of properties that make it suitable for diverse

applications. A summary of its key physicochemical characteristics is presented in Table 1.

Table 1: Physicochemical Properties of Dimethyl(octadecyl)ammonium acetate
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Property Value Reference

CAS Number 19855-61-9

Molecular Formula C₂₂H₄₇NO₂ [1][2]

Molecular Weight 357.6 g/mol [1][2]

Appearance Typically a white solid [1]

Key Feature

Long alkyl chain (octadecyl)

enhancing hydrophobic

properties

[1]

Synthesis
The synthesis of Dimethyl(octadecyl)ammonium acetate is a two-step process, beginning

with the preparation of the intermediate N,N-dimethyloctadecylamine, followed by an

acetylation reaction.

Synthesis of N,N-dimethyloctadecylamine (Intermediate)
A common method for the synthesis of N,N-dimethyloctadecylamine is the Leuckart reaction.

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, charge octadecylamine and ethanol.

Addition of Formic Acid: While stirring, add formic acid to the mixture.

Addition of Formaldehyde: Slowly add formaldehyde to the reaction mixture.

Reaction Conditions: Heat the mixture to reflux and maintain for a specified period.

Neutralization: After the reaction is complete, cool the mixture and neutralize it with a

suitable base (e.g., sodium hydroxide) to a pH above 7.

Purification: Separate the organic layer and remove the ethanol and any remaining water,

typically via vacuum distillation, to yield N,N-dimethyloctadecylamine.
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Acetylation of N,N-dimethyloctadecylamine
The final step involves the reaction of the tertiary amine with acetic acid to form the quaternary

ammonium salt.

Experimental Protocol:

Reaction Setup: Dissolve N,N-dimethyloctadecylamine in a suitable solvent.

Addition of Acetic Acid: Add acetic acid to the solution under controlled temperature

conditions.[1]

Reaction: Stir the mixture for a sufficient time to ensure complete reaction.

Purification: The final product, Dimethyl(octadecyl)ammonium acetate, can be purified by

recrystallization to achieve the desired purity.[1]

Logical Relationship of Synthesis:

Synthesis of Dimethyl(octadecyl)ammonium acetate
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Caption: Synthesis of Dimethyl(octadecyl)ammonium acetate.

Applications
The amphiphilic nature of Dimethyl(octadecyl)ammonium acetate underpins its utility in a

variety of applications.

Surfactant and Emulsifier
With its long hydrophobic tail and charged hydrophilic head, DOAQC is an effective surfactant,

reducing the surface tension of liquids.[1] This property makes it valuable as an emulsifier in

cosmetic and personal care product formulations, where it helps to stabilize mixtures of oil and

water.[1]

Antimicrobial Agent
DOAQC is classified as a quaternary ammonium compound, a class of molecules well-known

for their antimicrobial properties. It is effective against a broad spectrum of bacteria and fungi,

making it a common ingredient in disinfectants and antiseptics.[1]

Ion-Pair Chromatography
In the field of analytical chemistry, DOAQC is utilized as an ion-pairing agent in reversed-phase

chromatography.[1] It forms ion pairs with negatively charged analytes, increasing their

retention on the nonpolar stationary phase and enabling their separation and quantification.[1]

This is particularly useful for the analysis of biomolecules like nucleotides and amino acids.[1]

Experimental Workflow for Ion-Pair Chromatography:
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Caption: Ion-Pair Chromatography Workflow.

Mechanism of Antimicrobial Action
The primary mechanism by which Dimethyl(octadecyl)ammonium acetate and other long-

chain quaternary ammonium compounds exert their antimicrobial effect is through the

disruption of the bacterial cell membrane.[1][3]

Signaling Pathway of Membrane Disruption:
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Mechanism of Bacterial Cell Membrane Disruption
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Caption: Mechanism of Bacterial Cell Membrane Disruption.

The process can be broken down into the following key steps:
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Adsorption: The positively charged dimethylammonium headgroup of DOAQC is

electrostatically attracted to the negatively charged components of the bacterial cell

membrane, such as phospholipids and teichoic acids.[3]

Penetration: The long, hydrophobic octadecyl tail penetrates the lipid bilayer of the cell

membrane.[3]

Disruption: This insertion disrupts the ordered structure of the membrane, leading to a loss of

membrane integrity and an increase in permeability.

Leakage: The compromised membrane allows for the leakage of essential intracellular

components, such as potassium ions and nucleotides.

Cell Lysis: The extensive damage to the cell membrane ultimately leads to cell lysis and

death.[1]

Conclusion
Dimethyl(octadecyl)ammonium acetate is a versatile quaternary ammonium compound with

significant potential in various research and industrial applications. Its efficacy as a surfactant,

emulsifier, and broad-spectrum antimicrobial agent is directly linked to its amphiphilic molecular

structure. A thorough understanding of its synthesis, physicochemical properties, and

mechanism of action is crucial for its effective application in drug development and other

scientific endeavors. Further research into its specific quantitative properties, such as its critical

micelle concentration and minimum inhibitory concentrations against a wider range of

microorganisms, will undoubtedly expand its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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